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Compound Name:
Chloropropylmethyldichlorosilane

CAS No.: 7787-93-1

Cat. No.: B1585121

\ J

3-Chloropropylmethyldichlorosilane, with the CAS number 7787-93-1, is a versatile
organosilane intermediate that serves as a fundamental building block in a variety of chemical
syntheses.[1] Its bifunctional nature, featuring a reactive chloropropyl group and
dichloromethylsilyl functionality, allows for its integration into diverse synthetic pathways.[1]
This makes it a valuable precursor for creating materials with customized properties,
particularly in the synthesis of silane coupling agents.[1] These agents are critical for enhancing
the interfacial adhesion between organic polymers and inorganic substrates, leading to
composites with improved mechanical strength, durability, and thermal stability.[1] For
researchers and professionals in drug development and material science, a thorough
understanding of its chemical properties and associated hazards is paramount for safe and
effective utilization.

Chemical Identity and Synonyms:
e Chemical Name: 3-Chloropropylmethyldichlorosilane[2]

e Synonyms: Dichloro(3-chloropropyl)methylsilane, gamma-
chloropropylmethyldichlorosilane[2]

e Molecular Formula: C4H9CI3Si[3]
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e Molecular Weight: 191.56 g/mol [3]

Chapter 1: Physicochemical Properties and Their
Implications

The physical and chemical properties of 3-Chloropropylmethyldichlorosilane dictate its
handling, storage, and reactivity. A comprehensive understanding of these characteristics is the
foundation of its safe and effective use in a laboratory setting.

Quantitative Data Summary:

Property Value Source

Colorless to light yellow/orange

Appearance . [31[4]
clear liquid

Boiling Point 80 °C at 18 mm Hg [3114]

Density 1.227 g/mL at 25 °C [3][4]

Flash Point 139 °F (59.4 °C) [3114]

- 60 g/L at 20 °C; reacts rapidly

Water Solubility _ [31[4]
with water

Vapor Pressure 0.021-160 Pa at 25 °C [31[4]

Refractive Index n20/D 1.461 [3114]

Expert Analysis: Understanding Reactivity and Handling from First Principles

The data presented above provides critical insights for the experienced scientist. The relatively
high boiling point at reduced pressure suggests that while it is a liquid at room temperature, it
can be volatilized. Its density being greater than water is an important consideration for spill
containment. The flash point of 139°F indicates that it is a flammable liquid and requires
appropriate precautions to avoid ignition sources.[3][4]

Of particular importance is its high hydrolytic sensitivity; it reacts rapidly with moisture, water,
and protic solvents.[3][4] This reactivity is a double-edged sword. While it is fundamental to its
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utility in chemical synthesis, it also presents a significant handling hazard. The reaction with
water will likely produce hydrochloric acid (HCI), a corrosive and toxic gas. This dictates that
the compound must be handled in a moisture-free environment, and all equipment must be

thoroughly dried before use.

Chapter 2: Hazard Identification and Risk
Assessment

A thorough understanding of the hazards associated with 3-
Chloropropylmethyldichlorosilane is essential for conducting a comprehensive risk
assessment before any experimental work is undertaken.

GHS Classification and Hazard Statements:

Hazard Class GHS Category Hazard Statement Source

o H226: Flammable
Flammable liquids Category 3 o [2]
liquid and vapor

- H301: Toxic if
Acute toxicity, oral Category 3 [2]
swallowed

- H311: Toxic in contact
Acute toxicity, dermal Category 3 ] ] [2]
with skin

) H314: Causes severe
Skin

o Category 1B skin burns and eye [2]
corrosion/irritation

damage

In-depth Look at Health Hazards: Corrosivity, Toxicity, and More

The primary health hazard of 3-Chloropropylmethyldichlorosilane is its corrosive nature.[2] It
causes severe skin burns and eye damage upon contact.[2] This is a direct result of its
reactivity, particularly its hydrolysis to form hydrochloric acid. Inhalation may cause respiratory
irritation.[5] Ingestion is also a significant concern, as it is classified as toxic if swallowed.[2]

Environmental Hazards
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While specific data on the environmental impact of 3-Chloropropylmethyldichlorosilane is
not extensively detailed in the provided search results, it is crucial to prevent its release into the
environment.[6] Organochlorosilanes can have ecotoxic effects, and their hydrolysis products
can alter the pH of aquatic systems. Standard laboratory procedures for chemical waste
disposal must be strictly followed.

Chapter 3: Safe Handling and Storage Protocols

Given the hazardous nature of 3-Chloropropylmethyldichlorosilane, stringent adherence to
safe handling and storage protocols is non-negotiable.

Engineering Controls and Ventilation

All handling of 3-Chloropropylmethyldichlorosilane should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[6] This is to control exposure to its vapors and
any HCI gas that may be generated.

Personal Protective Equipment (PPE): A Step-by-Step Guide

A comprehensive PPE ensemble is mandatory when handling this compound.[7] This includes:

Gloves: Double-gloving with powder-free nitrile gloves is recommended to provide a robust
barrier against dermal absorption.[7]

o Eye and Face Protection: Safety goggles and a full-face shield are essential to protect
against splashes.[7]

o Lab Coat/Gown: A low-permeability, solid-front, back-closing gown with long sleeves and
tight-fitting cuffs should be worn to protect the body and personal clothing.[7]

o Respiratory Protection: In situations with a high risk of aerosolization or if working outside of
a fume hood, a respirator is advised.[7]
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Doffing PPE

| 1. Remove Outer Gloves |—>| 2. Remove Gown |—>| 3. Remove Eye/Face Protection |—>| 4. Remove Respirator |—>| 5. Remove Inner Gloves

Donning PPE

2. Don Respirator |—>| 3. Don Eye/Face Protection |—>| 4. Don Inner Gloves |—>| 5. Don Outer Gloves

Click to download full resolution via product page
Caption: PPE Donning and Doffing Workflow.
Best Practices for Laboratory Handling
e Always work in a chemical fume hood.
o Ensure all glassware and equipment are scrupulously dry.
o Use only compatible materials for handling and storage.
e Avoid contact with skin, eyes, and clothing.
o Keep away from heat, sparks, and open flames.
e Wash hands thoroughly after handling.[6][8]

Conditions for Safe Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from sources of ignition.

Store away from incompatible materials such as water, alcohols, and bases.[5]

Store at room temperature.[4]
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Chapter 4: Emergency Procedures and First Aid

In the event of an accidental release or exposure, a swift and appropriate response is critical.

Accidental Release Measures: A Detailed Protocol

Evacuate: Immediately evacuate unnecessary personnel from the area.[9]
o Ventilate: Ensure adequate ventilation.

o Contain: For small spills, absorb with an inert dry material (e.g., sand, vermiculite) and place
in a sealed container for disposal.[10] Do not use combustible materials, such as sawdust.

e Neutralize: For larger spills, it may be necessary to cautiously neutralize with a suitable
agent, but this should only be done by trained personnel.

o Decontaminate: Clean the spill area thoroughly.
o Personal Protection: All personnel involved in the cleanup must wear appropriate PPE.[9]

First-Aid Decision Tree
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Exposure Event

Route Route Route

A Y

4{ Inhalation Ingestion

Inhalation| Skin Contact E‘ e Contact Ingestion
Y A,

Eye Contact

’ Skin Contact

Move to fresh air.

’ Immediately remove contaminated clothing. Rinse cautiously with water for several minutes. Do NOT induce vomiting.

, , , ,

If not breathing, give artificial respiration. Wash skin with soap and plenty of water. Remove contact lenses, if present and easy to do. Rinse mouth with water.

. , , .

Seek immediate medical attention.

Seek immediate medical attention. Seek immediate medical attention. Seek immediate medical attention.

Click to download full resolution via product page
Caption: First-Aid Decision Tree for Exposure.
Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
[11] Do not use a direct water jet, as it will react with the substance.

e Special Hazards: The compound is flammable and can form explosive mixtures with air.[12]
Vapors may travel to an ignition source and flash back.[13] Upon combustion, it may produce
irritating and toxic gases such as carbon oxides, silicon dioxide, and hydrogen chloride gas.
[51[13]
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» Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[11][13]

Chapter 5: Stability and Reactivity

A deep understanding of the chemical stability and reactivity of 3-
Chloropropylmethyldichlorosilane is crucial for preventing hazardous reactions in a
laboratory setting.

Chemical Stability

The material is stable under normal ambient and anticipated storage and handling conditions of
temperature and pressure.[5][6]

Conditions to Avoid and Incompatible Materials
o Conditions to Avoid: Excessive heat, direct sunlight, and sources of ignition.[5]

e Incompatible Materials: Reacts rapidly with water, moisture, and protic solvents.[3][4] It is
also incompatible with strong oxidizing agents, acids, and bases.

Hazardous Decomposition Products

Hazardous decomposition products include oxides of carbon, oxides of nitrogen, and hydrogen
chloride.[5] The primary hazardous decomposition pathway in the presence of water is
hydrolysis, which can be represented as follows:

This reaction liberates hydrogen chloride gas, which is corrosive and toxic.

Chapter 6: Toxicological Profile

The toxicological properties of 3-Chloropropylmethyldichlorosilane underscore the
importance of minimizing exposure.

Acute and Chronic Effects

o Acute Effects: The immediate effects of exposure are primarily related to its corrosive nature,
causing severe burns to the skin and eyes.[2] Inhalation can lead to respiratory irritation, and
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ingestion is toxic.[2][5]

o Chronic Effects: Long-term exposure data is limited in the provided search results. However,
repeated or prolonged contact with corrosive substances can lead to chronic dermatitis.
Some related compounds have been shown to have effects on the kidneys and reproductive
system.[14]

Routes of Exposure and Symptoms

 Inhalation: May cause respiratory irritation, coughing, and shortness of breath.[5][8]
o Skin Contact: Causes severe skin burns, redness, and pain.[2]

o Eye Contact: Causes serious eye damage, which can be permanent.[2]

¢ Ingestion: Harmful or fatal if swallowed, may cause gastrointestinal irritation, nausea,
vomiting, and diarrhea.[5][15]

Conclusion: Working Safely with 3-
Chloropropylmethyldichlorosilane

3-Chloropropylmethyldichlorosilane is a valuable chemical intermediate for researchers in
materials science and drug development. Its utility, however, is matched by its hazardous
properties. A comprehensive understanding of its physicochemical properties, reactivity, and
toxicology, coupled with strict adherence to safety protocols, is essential for its safe handling.
By implementing robust engineering controls, utilizing appropriate personal protective
equipment, and being prepared for emergencies, scientists can mitigate the risks and harness
the synthetic potential of this important compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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